Cas no 54655-07-1 (Lithium,[2-(trimethylsilyl)ethynyl]-)

• Product Name: Lithium,[2-(trimethylsilyl)ethynyl]-
• CAS No: 54655-07-1
• MF: C₅H₉LiSi
• MW: 104.151462316513
• MDL: MFCD00075059
• CID: 366692
• PubChem ID: 24860321
• Update Time: 2025-04-19

Lithium,[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Lithium,[2-(trimethylsilyl)ethynyl]-
• (Trimethylsilyl)ethynyllithium
• LITHIUM (TRIMETHYLSILYL)ACETYLIDE SOL., 0.5 M IN THF
• lithium,ethynyl(trimethyl)silane
• LithiuM (triMethylsilyl)acetylide
• Lithium (trimethylsilyl)acetylide, 0.5M solution in THF, AcroSeal
• 1-Lithio-2-(trimethylsilyl)acetylene
• 2-(Trimethylsilyl)ethynyllithium
• Lithio(trimethylsilyl)acetylene
• WDDOQHLJFOUQMW-UHFFFAOYSA-N
• 54655-07-1
• ((Trimethylsilyl)ethynyl)lithium
• Lithium (Trimethylsilyl)Acetylide, 0.5M In Tetrahydrofuran (12-13 Wt %)
• lithium trimethylsilylacetylide
• DTXSID00392412
• lithium(trimethylsilyl)acetylide
• ZVXXEONXFWSCIZ-UHFFFAOYSA-N
• Lithium (trimethylsilyl)acetylide, 0.5M in tetrahydrofuran
• Lithium, [(trimethylsilyl)ethynyl]-
• MFCD00075059
• AKOS015950607
• lithium;ethynyl(trimethyl)silane
• AKOS000121171
• ?LITHIUM (TRIMETHYLSILYL)ACETYLIDE

• MDL： MFCD00075059
• Inchi： 1S/C5H9Si.Li/c1-5-6(2,3)4;/h2-4H3;/q-1;+1
• InChI Key： WDDOQHLJFOUQMW-UHFFFAOYSA-N
• SMILES： [Si](C#[C-])(C)(C)C.[Li+]

Computed Properties

• Exact Mass: 104.06300
• Monoisotopic Mass: 104.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 82
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Dark brown liquid
• Density: 0.88 g/mL at 25 °C
• Boiling Point: 53°C at 760 mmHg
• Flash Point: Fahrenheit: -9.4 ° f
  Celsius: -23 ° c
  
• PSA: 0.00000
• LogP: 1.37400
• Color/Form: 0.5 M in THF
• Solubility: Not available

Lithium,[2-(trimethylsilyl)ethynyl]- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,EUH019,H319,H335,H315
• Warning Statement： P210,P305+P351+P338
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37/38-40
• Safety Instruction： S16; S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R11; R19; R34
• Storage Condition：Flammable area

Related Categories

• Other Chemical Reagents Organic Metal Reagents